Cas no 2227750-71-0 ((1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol)
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol
- EN300-1795282
- 2227750-71-0
-
- Inchi: 1S/C9H11NO3/c1-6-4-3-5-8(7(2)11)9(6)10(12)13/h3-5,7,11H,1-2H3/t7-/m1/s1
- InChI Key: SDZRGYSRHQDFPR-SSDOTTSWSA-N
- SMILES: O[C@H](C)C1C=CC=C(C)C=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66Ų
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795282-0.05g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-0.1g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-0.25g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-0.5g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-1.0g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1795282-2.5g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-5.0g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1795282-10.0g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1795282-1g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1795282-5g |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol |
2227750-71-0 | 5g |
$3273.0 | 2023-09-19 |
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol
Compound Introduction: (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol (CAS No. 2227750-71-0)
(1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2227750-71-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.
The molecular structure of (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol consists of an ethanol side chain attached to a benzene ring substituted with a methyl group and a nitro group. This particular arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of the nitro group, in particular, is known to influence the compound's reactivity and its ability to interact with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The stereochemistry of (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol, specifically the (1R) configuration, plays a crucial role in determining its biological activity. Stereoisomers can exhibit significantly different pharmacological profiles, making the precise stereochemical control essential for drug development.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing the structure of nitroaromatic compounds to enhance their efficacy and reduce potential side effects. The compound (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol has been investigated for its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Its unique structural features make it a valuable building block for designing novel therapeutic molecules.
One of the key areas of investigation for (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol is its interaction with biological targets such as enzymes and receptors. The nitro group can undergo reduction to form an amine, which can then participate in further chemical reactions or interactions. This redox chemistry is particularly relevant in drug design, as it allows for the development of prodrugs that can be activated within the body to exert their therapeutic effects.
The synthesis of (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including asymmetric synthesis and catalytic methods, have been employed to achieve the desired stereochemical configuration. These synthetic approaches are critical for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.
In addition to its pharmacological potential, (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol has also been studied for its chemical reactivity and stability. Understanding these properties is essential for determining its suitability for various applications, including formulation development and storage conditions. Researchers have examined how environmental factors such as temperature and pH can influence the compound's behavior, providing insights into how it might perform in real-world settings.
The use of computational methods has been increasingly important in studying compounds like (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol. Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development. The integration of computational chemistry with traditional experimental approaches has accelerated progress in drug discovery.
Recent advancements in analytical chemistry have also contributed to our understanding of (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide detailed information about the compound's structure and purity. These analytical tools are essential for ensuring that the compound meets stringent quality standards before it can be used in further research or clinical applications.
The future direction of research on (1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol includes exploring its potential as a lead compound for new drugs or as an intermediate in more complex synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this interesting compound.
2227750-71-0 ((1R)-1-(3-methyl-2-nitrophenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)